Cas no 1379107-08-0 (Methyl 2,3-difluoro-6-methylbenzoate)

• Product Name: Methyl 2,3-difluoro-6-methylbenzoate
• CAS No: 1379107-08-0
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 4937863
• PubChem ID: 122129681
• Update Time: 2024-11-05

Methyl 2,3-difluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-difluoro-6-methylbenzoate
• D83971
• BS-51803
• MFCD16250150
• Methyl2,3-difluoro-6-methylbenzoate
• CS-0163154
• 1379107-08-0

• Inchi： 1S/C9H8F2O2/c1-5-3-4-6(10)8(11)7(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： BLZRUSJWDBBFIX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1C(=O)OC)F

Computed Properties

• Exact Mass: 186.04923582 g/mol
• Monoisotopic Mass: 186.04923582 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 186.15
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3